Cas no 1265229-25-1 (Zoligratinib)

• Product Name: Zoligratinib
• CAS No: 1265229-25-1
• MF: C₂₀H₁₆N₆O
• MW: 356.3806
• MDL: MFCD28502053
• CID: 2180415
• PubChem ID: 66555680
• Update Time: 2025-07-23

Zoligratinib Chemical and Physical Properties

Names and Identifiers

• CH5183284
• CH5183284 (Debio-1347)
• Debio 1347
• DEBIO-1347
• CH-5183284
• FF284
• NR9ZYH80Z8
• (5-Amino-1-(2-methyl-1H-benzo[d]imidazol-6-yl)-1H-pyrazol-4-yl)(1H-indol-2-yl)methanone
• [5-Amino-1-(2-Methyl-1h-Benzimidazol-6-Yl)-1h-Pyrazol-4-Yl](1h-Indol-2-Yl)methanone
• BEMNJULZEQTDJY-UHFFFAOYSA-N
• DEBIO1347
• GTPL9787
• BCP14354
• BDBM50197683
• s7665
• DB12903
• CS-5
• Zoligratinib
• HMS3748K13
• NSC-782363
• Q27285013
• MFCD28502053
• ZOLIGRATINIB [WHO-DD]
• 1265229-25-1
• Fgfr inhibitor debio 1347
• NSC800074
• (5-AMINO-1-(2-METHYL-3H-BENZIMIDAZOL-5-YL)PYRAZOL-4-YL)-(1H-INDOL-2-YL)METHANONE
• BRD-K11683436-001-02-5
• CS-5504
• HY-19957
• 4-(1H-indole-2-carbonyl)-2-(2-methyl-1H-1,3-benzodiazol-5-yl)pyrazol-3-amine
• AKOS027427006
• (5-AMINO-1-(2-METHYL-1H-BENZIMIDAZOL-6-YL)-1H-PYRAZOL-4-YL)-1H-INDOL-2-YLMETHANONE
• BRD-K11683436-001-01-7
• SB16908
• UNII-NR9ZYH80Z8
• NSC782363
• [5-amino-1-(2-methyl-1H-benzimidazol-5-yl)-1H-pyrazol-4-yl]-(1H-indol-2-yl)methanone
• Methanone, (5-amino-1-(2-methyl-1H-benzimidazol-6-yl)-1H-pyrazol-4-yl)-1H-indol-2-yl-
• BS-14797
• debio 1347-101
• NS00073159
• 4-(1h-indole-2-carbonyl)-1-(2-methyl-1h-1,3-benzodiazol-6-yl)-1h-pyrazol-5-amine
• EX-A1122
• NCGC00386433-01
• CH5183284; Debio-1347
• AC-32960
• ZOLIGRATINIB [INN]
• SCHEMBL10002991
• CH5183284 (Debio-1347)?
• [5-amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone
• HMS3674G21
• [5-Amino-1-(2-methyl-1H-benzimidazol-5-yl)-1H-pyrazol-4-yl]-(1H-indol-2-yl)-methanone
• NSC-800074
• LWJ
• (5-amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl)-(1H-indol-2-yl)methanon
• Debiopharm 1347
• CH 5183284
• CCG-264725
• [5-amino-1-(2-methyl-3h-benzimidazol-5-yl)pyrazol-4-yl](1h-indol-2-yl)methanone
• CHEMBL3907479
• [5-amino-1-(2-methyl-1H-benzimidazol-5-yl)-1H-pyrazol-4-yl]-(1H-indol-2-yl) methanone

• MDL： MFCD28502053
• Inchi： 1S/C20H16N6O/c1-11-23-16-7-6-13(9-17(16)24-11)26-20(21)14(10-22-26)19(27)18-8-12-4-2-3-5-15(12)25-18/h2-10,25H,21H2,1H3,(H,23,24)
• InChI Key： BEMNJULZEQTDJY-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2N1[H])C1C([H])=NN(C=1N([H])[H])C1C([H])=C([H])C2=C(C=1[H])N([H])C(C([H])([H])[H])=N2

Computed Properties

• Exact Mass: 356.13855916g/mol
• Monoisotopic Mass: 356.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 3.9

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),

Zoligratinib Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Zoligratinib

Professional Introduction to Zoligratinib (CAS No: 1265229-25-1)

Zoligratinib, a novel compound with the chemical identifier CAS No: 1265229-25-1, represents a significant advancement in the field of targeted therapy for oncological applications. This compound has garnered considerable attention in recent years due to its unique mechanism of action and promising preclinical and clinical results. The development of Zoligratinib is a testament to the ongoing progress in molecular pharmacology, where precise targeting of cancer cells while minimizing side effects remains a primary goal.

The chemical structure of Zoligratinib is meticulously designed to inhibit specific kinases involved in tumor growth and progression. By targeting these critical pathways, Zoligratinib exhibits potent antitumor activity. One of the key features that distinguish Zoligratinib from other kinase inhibitors is its high selectivity for certain tyrosine kinases, which reduces the likelihood of off-target effects and enhances overall therapeutic efficacy.

Recent research has highlighted the potential of Zoligratinib in treating various types of cancer, including non-small cell lung cancer (NSCLC), colorectal cancer, and melanoma. Preclinical studies have demonstrated that Zoligratinib can effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways such as the EGFR and MET pathways. These pathways are frequently overactive in many cancers, making them attractive targets for therapeutic intervention.

In clinical trials, Zoligratinib has shown encouraging results in patients with advanced or metastatic cancers who have experienced disease progression on prior treatments. The compound's ability to induce significant tumor shrinkage and prolonged disease control has made it a promising candidate for further development. Additionally, the favorable safety profile observed in early-phase trials suggests that Zoligratinib could be a well-tolerated addition to existing treatment regimens.

The development of Zoligratinib also underscores the importance of translational research in bridging the gap between laboratory findings and clinical applications. By leveraging advances in genomics and proteomics, researchers have been able to identify novel targets for inhibition, leading to the creation of more effective and personalized therapies. The compound's design reflects a deep understanding of cancer biology and highlights the potential for rational drug design in oncology.

Furthermore, the synthesis and characterization of Zoligratinib have been optimized to ensure high purity and stability, which are crucial factors for pharmaceutical applications. Advanced synthetic methodologies have been employed to produce the compound with minimal impurities, thereby enhancing its pharmacological properties. This attention to detail is essential for ensuring that Zoligratinib meets stringent regulatory requirements and can be safely administered to patients.

The future prospects for Zoligratinib are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in combination with other targeted therapies or immunotherapy approaches to improve outcomes for patients with advanced cancers. The compound's unique properties make it a valuable tool in the fight against cancer, offering new hope for patients who have limited treatment options.

In conclusion, Zoligratinib (CAS No: 1265229-25-1) represents a significant advancement in oncological therapeutics. Its potent antitumor activity, high selectivity, and favorable safety profile position it as a promising candidate for treating various types of cancer. The continued development and investigation of this compound highlight the importance of innovative approaches in cancer treatment and offer exciting possibilities for improving patient care.